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Compound of Interest

Compound Name: Bromophenol Blue

Cat. No.: B1667898 Get Quote

This guide provides an in-depth technical overview of the safety data for bromophenol blue,

tailored for researchers, scientists, and professionals in drug development. It consolidates

critical safety information, presents quantitative data in a structured format, and offers detailed

protocols for safe handling and emergency procedures.

Chemical Identification and Physical Properties
Bromophenol blue is a triphenylmethane dye commonly used as a pH indicator and for

tracking the migration of molecules in gel electrophoresis.

Table 1: Physical and Chemical Properties of Bromophenol Blue
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Property Value Reference

Chemical Name

3',3'',5',5''-

Tetrabromophenolsulfonephtha

lein

N/A

CAS Number 115-39-9 [1]

Molecular Formula C₁₉H₁₀Br₄O₅S N/A

Molecular Weight 669.96 g/mol N/A

Appearance

Purple, red, reddish-brown,

orange, or yellow

powder/crystals.[2]

N/A

Melting Point 273 °C (decomposes) [3]

Boiling Point 279 °C [2]

Solubility

Slightly soluble in water.

Soluble in ethanol, methanol,

acetic acid, and benzene.[2]

N/A

pH Indicator Range
pH 3.0 (Yellow) to pH 4.6

(Blue)

Hazard Identification and GHS Classification
There is a notable discrepancy in the GHS classification of bromophenol blue among various

suppliers. Some sources classify it as hazardous, while others state it does not meet the

criteria for classification. Researchers should, therefore, handle this chemical with caution,

adhering to the more stringent safety precautions.

Table 2: GHS Hazard Classification (where applicable)
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Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Hazard Pictogram:

alt text

Signal Word: Warning

Toxicological Data
Detailed toxicological studies providing specific LD50 or LC50 values for bromophenol blue
are not readily available in the public domain. The hazard classification is based on general

toxicological principles and data from similar compounds. To the best of current knowledge, it

has not been thoroughly investigated for its toxicological properties. It is not listed as a

carcinogen by IARC, NTP, or OSHA.

Table 3: Summary of Toxicological Effects
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Effect Observation

Acute Oral Toxicity Harmful if swallowed.

Acute Dermal Toxicity Harmful in contact with skin.

Acute Inhalation Toxicity Harmful if inhaled.

Skin Corrosion/Irritation May cause skin irritation.

Serious Eye Damage/Irritation Causes serious eye irritation.

Respiratory or Skin Sensitization No sensitizing effects are known.

Germ Cell Mutagenicity Not classified as a mutagen.

Carcinogenicity Not classified as a carcinogen.

Reproductive Toxicity Not classified as a reproductive toxicant.

Exposure Controls and Personal Protection
Table 4: Exposure Limits and Protective Action Criteria

Parameter Value

OSHA PEL Not established

ACGIH TLV Not established

PAC-1 30 mg/m³

PAC-2 330 mg/m³

PAC-3 2,000 mg/m³

Engineering Controls
Use in a well-ventilated area.

A fume hood is recommended for procedures that may generate dust or aerosols.
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Personal Protective Equipment (PPE)
Eye/Face Protection: Chemical safety goggles or a face shield are required.

Skin Protection: Wear a lab coat and compatible chemical-resistant gloves (e.g., nitrile

rubber).

Respiratory Protection: If dust or aerosols are generated, a NIOSH-approved particulate

respirator should be used.

Experimental Protocols
Standard Operating Procedure for Handling
Bromophenol Blue Powder
This protocol outlines the safe handling of solid bromophenol blue in a laboratory setting.
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Preparation

Handling

Post-Handling

Review SDS

Don appropriate PPE:
- Safety Goggles

- Lab Coat
- Nitrile Gloves

Prepare designated workspace
(clean bench or fume hood)

Weigh powder in a fume hood
or ventilated enclosure

Begin Handling

Dissolve powder by slowly adding
it to the solvent with stirring

Transport in a sealed,
secondary container

Decontaminate workspace
with appropriate solvent

End Handling

Dispose of waste in a
_labeled_ hazardous waste container

Remove PPE and
wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of bromophenol blue powder.
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Protocol for Spill Cleanup of Bromophenol Blue Powder
This protocol provides a step-by-step guide for cleaning up a small spill of bromophenol blue
powder. For large spills, evacuate the area and contact emergency services.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/product/b1667898?utm_src=pdf-body
https://www.benchchem.com/product/b1667898?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initial Response

Cleanup Procedure

Decontamination

Alert others in the area

Evacuate immediate area if necessary

Don appropriate PPE:
- Respirator (if dusty)

- Goggles
- Gloves

- Lab Coat

Cover spill with absorbent pads
to prevent dust generation

Begin Cleanup

Gently sweep powder into a
dustpan or onto a stiff card

Transfer collected powder into a
labeled hazardous waste container

Wipe the spill area with a
damp cloth or paper towel

Begin Decontamination

Dispose of cleaning materials
in the hazardous waste container

Clean the area with soap and water

Remove PPE and wash hands

Click to download full resolution via product page

Caption: Protocol for the cleanup of a bromophenol blue powder spill.
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First Aid Procedures for Bromophenol Blue Exposure
The following diagram outlines the immediate first aid steps to be taken in case of exposure to

bromophenol blue.

Inhalation Skin Contact
Eye Contact

Ingestion

Move to fresh air

Seek medical attention if
breathing is difficult

Remove contaminated clothing

Wash skin with soap and
plenty of water for 15-20 minutes

Seek medical attention
if irritation persists

Immediately flush eyes with
plenty of water for at least 15 minutes,

lifting upper and lower eyelids

Remove contact lenses, if present
and easy to do

Seek immediate medical attention

Do NOT induce vomiting

Rinse mouth with water

Seek immediate medical attention

Click to download full resolution via product page

Caption: First aid procedures for exposure to bromophenol blue.

Storage and Disposal
Storage

Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

oxidizing agents.

Keep the container tightly closed and properly labeled.

Disposal
Dispose of waste bromophenol blue and contaminated materials in accordance with local,

state, and federal regulations.
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Do not dispose of down the drain or in the regular trash.

Logical Relationships for Hazard Assessment
The following diagram illustrates the logical flow for assessing the risks associated with

handling bromophenol blue.

Identify Hazards
- Review SDS

- Note conflicting classifications

Assess Potential for Exposure
- Inhalation of dust
- Skin/eye contact

- Ingestion

Evaluate Risks
- Likelihood of exposure

- Severity of potential harm

Implement Control Measures
- Engineering controls (fume hood)

- Administrative controls (SOPs)
- PPE

Review and Monitor Effectiveness
- Regular checks of controls

- Incident reporting and review

Re-evaluate

Click to download full resolution via product page

Caption: Logical workflow for bromophenol blue hazard assessment.
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This guide is intended to provide comprehensive safety information for researchers working

with bromophenol blue. It is essential to always consult the specific Safety Data Sheet

provided by the supplier and to follow all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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